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Compound of Interest

Compound Name: Picen-1-OL

Cat. No.: B15422492 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential biological relevance of the polycyclic aromatic ketone, 13(5H)-picenone. The

information is intended for researchers and professionals in the fields of medicinal chemistry,

pharmacology, and drug development.

Chemical Identification and Properties
While a specific CAS number for 13(5H)-picenone is not readily available in public databases,

its IUPAC name and other identifiers have been established.

IUPAC Name: 5H-picen-13-one[1]

Table 1: Computed Physicochemical Properties of 13(5H)-Picenone
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Property Value Reference

Molecular Formula C₂₂H₁₄O [1]

Molecular Weight 294.3 g/mol [1]

XLogP3-AA 4.7 [1]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

Count
1 [1]

Rotatable Bond Count 0 [1]

Exact Mass 294.104465066 Da [1]

Monoisotopic Mass 294.104465066 Da [1]

Experimental Protocols
The following sections detail a plausible synthetic route and a common method for evaluating

the anti-inflammatory activity of compounds like 13(5H)-picenone and its derivatives, based on

available literature.

Synthesis of Picene Scaffolds
The synthesis of picene derivatives often involves a photocyclization reaction. A versatile

method for creating the picene core involves the photocyclization of a 2,3-di(naphthalen-1-

yl)acrylic acid ester under UV irradiation, which is reported to proceed under mild conditions

with improved yields.[2] Subsequent chemical modifications would be necessary to yield

13(5H)-picenone.

Hypothetical Synthetic Workflow for 13(5H)-Picenone
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Step 1: Condensation

Step 2: Esterification

Step 3: Photocyclization

Step 4: Hydrolysis and Decarboxylation

Step 5: Oxidation

Naphthalene-1-carbaldehyde

2,3-di(naphthalen-1-yl)acrylic acid

Base

Naphthalene-1-acetic_acid

Ethyl 2,3-di(naphthalen-1-yl)acrylate

Ethanol, Acid catalyst

Picene ester intermediate

UV irradiation

Picene intermediate

1. Base
2. Acid, Heat

13(5H)-Picenone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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